Cas no 2000195-74-2 (Cyclohexanemethanol, α-(2-aminoethyl)-1-methoxy-)

• Product Name: Cyclohexanemethanol, α-(2-aminoethyl)-1-methoxy-
• CAS No: 2000195-74-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5276183
• PubChem ID: 165443049
• Update Time: 2023-08-23

Cyclohexanemethanol, α-(2-aminoethyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, α-(2-aminoethyl)-1-methoxy-
• 2000195-74-2
• 3-amino-1-(1-methoxycyclohexyl)propan-1-ol
• EN300-683858

• Inchi： 1S/C10H21NO2/c1-13-10(9(12)5-8-11)6-3-2-4-7-10/h9,12H,2-8,11H2,1H3
• InChI Key： DFTCHGJGFQSQGO-UHFFFAOYSA-N
• SMILES： C1(OC)(C(CCN)O)CCCCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 304.8±12.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)